Cas no 1427359-44-1 (tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1427359-44-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD17168422
• CID: 2093867
• PubChem ID: 72207252
• Update Time: 2025-05-27

tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• exo-tert-butyl-6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 1250997-08-0
• SY099091
• (1R,5S,6s)-tert-butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• PB40625
• MFCD17168422
• AKOS025289535
• EN300-1229127
• SY257238
• SCHEMBL22631640
• CHC35944
• endo-3-Boc-6-amino-3-azabicyclo[3.1.1]heptane
• 6-AMINO-3-AZA-BICYCLO[3.1.1]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• AS-42897
• tert-Butyl rel-(1R,5S,6R)-6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• tert-Butyl exo-6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CS-0048167
• endo-(1R,5S,6R)-3-Boc-6-amino-3-azabicyclo[3.1.1]heptane
• 3-Boc-6-amino-3-azabicyclo[3.1.1]heptane
• PB11274
• 1427359-44-1
• MFCD20231336
• 3-Boc-3-azabicyclo[3.1.1]heptan-6-amine

• MDL： MFCD17168422
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-8(6-13)9(7)12/h7-9H,4-6,12H2,1-3H3
• InChI Key： DGXZHHKGGSODLS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C1)C2N)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate

Comprehensive Overview of tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 1427359-44-1)

The compound tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 1427359-44-1) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique 3-azabicyclo[3.1.1]heptane scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in drug discovery. The presence of both tert-butyl and amino functional groups enhances its versatility, allowing for further derivatization and application in medicinal chemistry.

In recent years, the demand for bicyclic amine derivatives like tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for CNS-targeting drugs, given the structural similarity to neurotransmitters. This aligns with current trends in neuroscience and mental health research, where small molecule modulators are being explored for conditions such as anxiety and depression.

The synthesis of tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate typically involves multi-step organic reactions, including Boc-protection strategies and ring-closing methodologies. Its CAS No. 1427359-44-1 serves as a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global chemical databases. The compound’s stability under standard laboratory conditions makes it a practical choice for industrial-scale applications.

From an SEO perspective, queries such as "tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate synthesis" and "CAS 1427359-44-1 applications" reflect user interest in its synthetic pathways and utility. Additionally, the rise of AI-driven drug discovery has increased searches for "bicyclic amine scaffolds in machine learning-based drug design," highlighting the intersection of chemistry and technology. This compound’s relevance in high-throughput screening further underscores its importance in modern research.

Quality control and analytical characterization of tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, addressing another common search theme: "purity analysis of bicyclic carboxylates." The compound’s compatibility with green chemistry principles also aligns with growing environmental concerns, making it a topic of interest in sustainable synthesis discussions.

In summary, tert-Butyl 6-amino-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 1427359-44-1) represents a critical tool in contemporary chemical research. Its structural features, synthetic accessibility, and broad applicability position it at the forefront of innovations in drug development and material science. As interest in tailored heterocycles continues to grow, this compound will likely remain a focal point for both academic and industrial investigations.